BENGHE Foundational & Exploratory

Check Availability & Pricing

Organosulfur chemistry of Ethyl 2-
mercaptopropionate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-mercaptopropionate

Cat. No.: B7804212
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-mercaptopropionate, also known by its IUPAC name ethyl 2-sulfanylpropanoate, is an
organosulfur compound featuring both a thiol (-SH) and an ethyl ester (-COOEt) functional
group.[1] This bifunctionality makes it a versatile building block in organic synthesis and a
compound of interest in various chemical industries.[2] In the realm of pharmaceutical and drug
development, the thiol group is of particular importance due to its nucleophilic nature, its ability
to form disulfide bonds, and its capacity to chelate metals.[3][4][5] This guide provides a
comprehensive overview of the synthesis, reactivity, and experimental protocols related to the
organosulfur chemistry of Ethyl 2-mercaptopropionate.

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of Ethyl 2-mercaptopropionate is
presented below. This data is essential for its proper handling, storage, and use in experimental
setups.

Table 1: Physicochemical Properties of Ethyl 2-
mercaptopropionate
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Property Value Reference(s)

Molecular Formula CsH1002S [61[71[8]

Molecular Weight 134.20 g/mol [1][6]
Colorless to almost colorless

Appearance o [2][9]
clear liquid

Odor Sulfurous, fruity on dilution 9]

Density 1.031 g/mL at 25 °C [8][9]

Boiling Point 40-41 °C at 1 mm Hg [2][9]

Flash Point 58.33 °C (137.00 °F) [2]

Refractive Index (n2°/D) 1.447 - 1.452 [1][2]

. 7,947 mg/L at 25 °C

Water Solubility . [2]
(estimated)

logP (o/w) 1.488 (estimated) [2]

CAS Number 19788-49-9 [6][10]

Table 2: Spectroscopic Data Summary

Key Features and

Technique . Reference(s)
Observations
Data available, shows
characteristic peaks for ethyl
1H NMR , [1]
and mercaptopropionate
moieties.
13C NMR Data available. [1]

Mass Spectrometry (GC-MS)

Spectra available for

identification and analysis.

[1]

Infrared (IR) Spectroscopy

Spectra available, showing
characteristic absorptions for
S-H and C=0 bonds.

[1]
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Synthesis of Ethyl 2-mercaptopropionate

The synthesis of Ethyl 2-mercaptopropionate typically involves the introduction of a thiol
group onto an ethyl propionate backbone. A common and effective method is the nucleophilic
substitution of a suitable leaving group at the a-position of ethyl propionate with a source of
sulfhydryl ions.

General Synthesis Pathway

A plausible and widely used method for synthesizing a-mercapto esters is the reaction of an a-
halo ester with a hydrosulfide salt, such as sodium hydrosulfide (NaSH).

Crude Product Mixtur

re.
(Ethyl 2-mercaptopropionate, Nar, Solvent)

Ethyl 2-mercaptopropionate
(R-SH)

Mild Oxidant
(e.g., Iz, air, H202)

+ Base (e.g., NaOH)
- H20

Strong Oxidant
(e.g., KMnO4, HNO3)

Thiolate Anion Diethyl 2,2'-disulfanediyldipropanoate Sulfonic Acid
(R-S7) (RESESE ) (R-SOsH)

+ Alkyl Halide (R'-X)
- NaX

Thioether (Sulfide)

(R-S-R))

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b7804212?utm_src=pdf-body
https://www.benchchem.com/product/b7804212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7804212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ester Reactivity

2-Mercaptopropionic Acid
*

Ethyl 2-mercaptopropionate ( oa-Carbon Reactivity
+ Strong Base (e.g., LDA)

(Deprotonation) + Electrophile (R™-X)
Enolate Intermediate Alkylation a-Alkylated Product

HsO* or OH~
(Hydrolysis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Organosulfur chemistry of Ethyl 2-mercaptopropionate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7804212#organosulfur-chemistry-of-ethyl-2-
mercaptopropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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